
In-Depth Technical Guide: Safety, Handling, and
MSDS for 3-Propionylindole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(1H-Indol-3-yl)propan-1-one

Cat. No.: B101217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data and general

laboratory safety protocols. No specific, comprehensive Safety Data Sheet (SDS) from a

manufacturer was available for 3-propionylindole (CAS No. 22582-68-9) at the time of

publication. The information provided herein should be used as a guide and supplemented by a

thorough, substance-specific risk assessment before handling.

Chemical Identification
Identifier Value

Common Name 3-Propionylindole

Systematic Name 1-(1H-indol-3-yl)propan-1-one

CAS Number 22582-68-9

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol

Structure
(A structural representation would be included

here in a full whitepaper)

Hazard Identification and Classification
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3-Propionylindole is classified as a hazardous substance. The following table summarizes its

hazard statements as per the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class GHS Hazard Statement Signal Word

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation Warning

Serious eye damage/eye

irritation (Category 1)

H318: Causes serious eye

damage
Danger

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H335: May cause respiratory

irritation
Warning

Hazard Pictograms:

(Pictograms for "Corrosion," "Exclamation Mark," and "Health Hazard" would be displayed here

in a full whitepaper)

Safe Handling and Storage
Due to the hazardous nature of 3-propionylindole, stringent adherence to safety protocols is

mandatory.

3.1. Handling:

Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

Avoid the generation and inhalation of dust.[1]

Prevent contact with skin and eyes by wearing appropriate personal protective equipment.

Keep away from sources of ignition as many organic substances are flammable.[1]
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Wash hands thoroughly after handling.

3.2. Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store separately from incompatible materials such as strong oxidizing agents.

Follow all institutional and regulatory guidelines for the storage of hazardous materials.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

outlines the recommended PPE for handling 3-propionylindole.
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PPE Category
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn in situations

with a splash hazard.[2]

To protect eyes from dust

particles and potential

splashes, which can cause

serious eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

should be worn. Inspect gloves

for integrity before each use.

To prevent skin contact, as the

compound is a known skin

irritant.[2]

Body Protection

A full-length, buttoned

laboratory coat is mandatory.

For tasks with a higher risk of

splashes or spills, a chemically

resistant apron or coveralls are

recommended.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If dust

generation is unavoidable and

engineering controls are

insufficient, a NIOSH-approved

respirator with a particulate

filter (N95 or higher) may be

necessary.

To prevent inhalation of

airborne particles that can

cause respiratory irritation.

Footwear
Closed-toe shoes that fully

cover the feet are required.

Standard laboratory practice to

protect against spills.[3]

First Aid Measures
In the event of exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids.[4][5] Seek

immediate medical attention from an eye

specialist.[5] Do not rub the eye.[5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[4]

Remove contaminated clothing. If irritation

persists, seek medical attention.

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek medical attention if respiratory

irritation or other symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release and Disposal
6.1. Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 4.

For small spills of solid material, carefully sweep up the material to avoid generating dust

and place it in a sealed, labeled container for disposal.

Prevent the material from entering drains or waterways.

6.2. Disposal:

Dispose of 3-propionylindole and any contaminated materials as hazardous waste.[6]

All waste must be packaged in containers that are compatible with the material.[7]
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Follow all local, state, and federal regulations for hazardous waste disposal.[6][8] Do not

dispose of down the drain.[1]

Toxicological Information
Detailed toxicological studies for 3-propionylindole are not readily available in the public

domain. The GHS classification indicates the following potential health effects:

Effect Description

Acute Oral Toxicity Harmful if swallowed.

Skin Irritation Causes skin irritation upon contact.

Eye Damage
Causes serious, potentially irreversible, eye

damage.

Respiratory Irritation
May cause irritation to the respiratory tract upon

inhalation of dust.

No information was found regarding carcinogenicity, mutagenicity, or reproductive toxicity. As

with any chemical with incomplete toxicological data, it should be handled with the utmost

caution, assuming high potency.

Experimental Protocols and Visualizations
8.1. Standard Handling Protocol Workflow

The following diagram illustrates a standard workflow for safely handling 3-propionylindole in a

laboratory setting.
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Caption: Standard laboratory workflow for handling 3-propionylindole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b101217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8.2. Emergency Response Logic for Accidental Exposure

This diagram outlines the logical steps to be taken in the event of an accidental exposure to 3-

propionylindole.
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Caption: Emergency first aid response for exposure to 3-propionylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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